Cas no 1448060-80-7 (methyl N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}carbamate)

• Product Name: methyl N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}carbamate
• CAS No: 1448060-80-7
• MF: C₈H₁₀F₃N₃O₂
• MW: 237.17911195755
• CID: 6222138
• PubChem ID: 71807998
• Update Time: 2025-10-21

methyl N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• methyl N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}carbamate
• F6439-4599
• methyl N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}carbamate
• methyl N-[2-[3-(trifluoromethyl)pyrazol-1-yl]ethyl]carbamate
• AKOS024562489
• methyl (2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)carbamate
• 1448060-80-7

• Inchi： 1S/C8H10F3N3O2/c1-16-7(15)12-3-5-14-4-2-6(13-14)8(9,10)11/h2,4H,3,5H2,1H3,(H,12,15)
• InChI Key： NPDRUWFPQZSVTA-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(CCNC(=O)OC)N=1)(F)F

Computed Properties

• Exact Mass: 237.07251106g/mol
• Monoisotopic Mass: 237.07251106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on methyl N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}carbamate

Comprehensive Analysis of Methyl N-{2-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]ethyl}carbamate (CAS No. 1448060-80-7)

Methyl N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}carbamate (CAS No. 1448060-80-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a trifluoromethylpyrazole moiety with a carbamate functional group, offering versatile reactivity and potential applications. This compound belongs to the class of N-substituted carbamates, which are widely studied for their biological activities and synthetic utility.

The presence of the trifluoromethyl group (-CF3) in the pyrazole ring significantly enhances the compound's lipophilicity and metabolic stability, making it valuable for drug discovery. Researchers are particularly interested in its potential as a bioisostere for optimizing lead compounds in medicinal chemistry. The carbamate linkage provides hydrolytic stability while allowing controlled release of active fragments, a property exploited in prodrug design and sustained-release formulations.

Recent studies highlight the growing demand for fluorinated pyrazole derivatives in crop protection products. The 3-(trifluoromethyl)-1H-pyrazole core demonstrates excellent pest control properties, with several commercial agrochemicals sharing this structural motif. Environmental considerations drive innovation toward low-persistence formulations, where compounds like methyl N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}carbamate show promise due to their balanced degradation profiles.

Synthetic approaches to CAS 1448060-80-7 typically involve multi-step sequences starting from 3-(trifluoromethyl)-1H-pyrazole. Key steps include N-alkylation of the pyrazole nitrogen followed by carbamate formation using methyl chloroformate. Process chemists emphasize the importance of regioselective control during pyrazole functionalization, as the presence of multiple reactive sites can lead to isomeric byproducts. Advanced purification techniques such as preparative HPLC or crystallization optimization are often employed to achieve pharmaceutical-grade material.

The compound's physicochemical properties warrant special consideration. With a calculated LogP of approximately 1.8, it exhibits moderate lipophilicity ideal for transmembrane transport. The trifluoromethyl group influences electron distribution, affecting both the pyrazole's acidity (pKa ~7.2) and the carbamate's hydrolysis kinetics. These characteristics make it valuable for structure-activity relationship (SAR) studies in central nervous system (CNS) drug development, where blood-brain barrier penetration is crucial.

Analytical characterization of methyl N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}carbamate employs standard techniques including NMR spectroscopy (notably ¹⁹F NMR for the CF₃ group), mass spectrometry, and IR spectroscopy. The compound typically appears as a white to off-white crystalline solid with melting points ranging 98-102°C. Stability studies indicate good shelf life when stored under anhydrous conditions, though the carbamate group may undergo gradual hydrolysis in aqueous environments at extreme pH values.

Emerging applications explore its use as a building block for metal-organic frameworks (MOFs) and supramolecular catalysts. The pyrazole nitrogen can coordinate to transition metals, while the carbamate provides hydrogen-bonding sites for crystal engineering. Materials scientists value such multifunctional linkers for designing porous materials with tailored adsorption properties, relevant to gas storage and molecular separation technologies.

Regulatory status of CAS 1448060-80-7 varies by jurisdiction, but it currently falls outside major restriction lists. Manufacturers emphasize green chemistry principles in its production, particularly in solvent selection and waste minimization. The compound's environmental fate has been modeled showing acceptable biodegradation pathways, though actual field studies remain limited. This aligns with growing industry focus on sustainable chemistry and benign-by-design approaches.

Commercial availability of methyl N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}carbamate has expanded recently, with several specialty chemical suppliers offering custom synthesis services. Pricing reflects the compound's high purity requirements (typically >98%) and multi-step synthesis. Scale-up challenges include controlling exothermic reactions during carbamate formation and ensuring consistent polymorph control in the final product.

Future research directions may explore its potential in proteolysis targeting chimeras (PROTACs) as a linker component, or as a scaffold for covalent inhibitors targeting cysteine residues. The compound's balanced properties position it well for fragment-based drug discovery platforms. Continued innovation in continuous flow synthesis could further improve production efficiency for this valuable intermediate.